molecular formula C11H9FO3 B363499 Methyl 5-fluoro-3-methylbenzofuran-2-carboxylate CAS No. 879925-30-1

Methyl 5-fluoro-3-methylbenzofuran-2-carboxylate

Cat. No.: B363499
CAS No.: 879925-30-1
M. Wt: 208.18g/mol
InChI Key: FTNLBZYRWDXDJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-fluoro-3-methylbenzofuran-2-carboxylate is a useful research compound. Its molecular formula is C11H9FO3 and its molecular weight is 208.18g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

879925-30-1

Molecular Formula

C11H9FO3

Molecular Weight

208.18g/mol

IUPAC Name

methyl 5-fluoro-3-methyl-1-benzofuran-2-carboxylate

InChI

InChI=1S/C11H9FO3/c1-6-8-5-7(12)3-4-9(8)15-10(6)11(13)14-2/h3-5H,1-2H3

InChI Key

FTNLBZYRWDXDJV-UHFFFAOYSA-N

SMILES

CC1=C(OC2=C1C=C(C=C2)F)C(=O)OC

Canonical SMILES

CC1=C(OC2=C1C=C(C=C2)F)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1-(5-fluoro-2-hydroxyphenyl)ethanone (100 g), methyl bromoacetate (67.6 mL) and N,N-dimethylformamide (500 mL) was added potassium carbonate (135 g), and the mixture was stirred at 50° C. for 2 hr. The insoluble material was filtered off, 1,8-diazabicyclo[5.4.0]undec-7-ene (97.1 mL) was added, and the mixture was stirred at 120° C. for 30 min. 1N Hydrochloric acid was added to the reaction mixture at 0° C., and the resulting precipitate was collected by filtration to give the title object compound (77.9 g, 58%) as a white solid.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
67.6 mL
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
135 g
Type
reactant
Reaction Step Two
Yield
58%

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